Cas no 100367-55-3 (5-nitropyridine-2-carbonitrile)

5-nitropyridine-2-carbonitrile structure
100367-55-3 structure
Product Name:5-nitropyridine-2-carbonitrile
CAS No:100367-55-3
Molecular Formula:C6H3N3O2
Molecular Weight:149.106920480728
MDL:MFCD07368184
CID:62144
PubChem ID:10261236

5-nitropyridine-2-carbonitrile Properties

Names and Identifiers

    • 5-Nitropicolinonitrile
    • 2-PYRIDINECARBONITRILE, 5-NITRO-
    • 6-CYANO-3-NITROPYRIDINE
    • 5-nitropyridine-2-carbonitrile
    • 2-Pyridinecarbonitrile,5-nitro-(9CI)
    • 2-Cyano-5-nitropyridine
    • SY013181
    • DS-0629
    • PB15869
    • DTXSID80437411
    • AKOS006285810
    • YZDHDHMJKCKESU-UHFFFAOYSA-N
    • 5-nitro-2-pyridinecarbonitrile
    • 100367-55-3
    • MFCD07368184
    • SCHEMBL4016419
    • J-517883
    • AC-6784
    • 5-Nitro-picolinonitrile
    • A800111
    • METHYL6-[(AMINOCARBONOTHIOYL)AMINO]HEXANOATE
    • AMY33600
    • FT-0647746
    • CS-W003373
    • EN300-82649
    • DB-028022
    • MDL: MFCD07368184
    • InChIKey: YZDHDHMJKCKESU-UHFFFAOYSA-N
    • Inchi: 1S/C6H3N3O2/c7-3-5-1-2-6(4-8-5)9(10)11/h1-2,4H
    • SMILES: [O-][N+](C1C=NC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 149.02300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 149.022526347g/mol
  • Heavy Atom Count: 11
  • Complexity: 202
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.3
  • Topological Polar Surface Area: 82.5Ų

Experimental Properties

  • LogP: 1.38468
  • PSA: 82.50000
  • Refractive Index: 1.583
  • Boiling Point: 344.5°C at 760 mmHg
  • Melting Point: No data available
  • Flash Point: 162.2℃
  • Color/Form: Green solid
  • Density: 1.41

5-nitropyridine-2-carbonitrile Security Information

5-nitropyridine-2-carbonitrile Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-nitropyridine-2-carbonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AA02058-250mg
5-Nitropyridine-2-carbonitrile
100367-55-3 95%
250mg
$22.00 2024-04-20
Aaron
AR0002FQ-100mg
2-Pyridinecarbonitrile, 5-nitro-
100367-55-3 95%
100mg
$10.00 2025-01-20
abcr
AB443893-250 mg
5-Nitropicolinonitrile; .
100367-55-3
250MG
€107.20 2023-07-18
Alichem
A026002505-10g
2-Cyano-5-nitropyridine
100367-55-3 97%
10g
$191.17 2023-09-04
Ambeed
A619491-250mg
5-Nitropicolinonitrile
100367-55-3 95%
250mg
$15.0 2025-02-28
Apollo Scientific
OR345166-1g
2-Cyano-5-nitropyridine
100367-55-3 98%
1g
£59.00 2025-02-20
Enamine
EN300-82649-0.05g
5-nitropyridine-2-carbonitrile
100367-55-3 95%
0.05g
$19.0 2024-05-21
eNovation Chemicals LLC
D911007-5g
2-Cyano-5-nitropyridine
100367-55-3 95%
5g
$375 2022-07-29
Fluorochem
077012-5g
5-Nitropicolinonitrile
100367-55-3 95%
5g
£157.00 2022-03-01
TRC
C982025-100mg
2-Cyano-5-nitropyridine
100367-55-3
100mg
$150.00 2023-05-18

5-nitropyridine-2-carbonitrile Synthesis

5-nitropyridine-2-carbonitrile Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:100367-55-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
(CAS:100367-55-3)5-nitropyridine-2-carbonitrile
A800111
Purity:99%/99%
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